Cas no 220497-85-8 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid
• CAS No: 220497-85-8
• MF: C₂₂H₁₉NO₅
• MW: 377.389966249466
• MDL: MFCD01311774
• CID: 253392
• PubChem ID: 16211163
• Update Time: 2025-10-31

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-(2-furyl)-D-alanine
• (R)-N-FMOC-(2-Furyl)alanine
• 2-Furanpropanoic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(aR)-
• Fmoc-3-(2-Furyl)-D-alanine
• Fmoc-beta-(2-furyl)-D-alanine
• Fmoc-D-2-Furylalanine
• Fmoc-D-3-(2-Furyl)-alanine
• Fmoc-ß-(2-furyl)-D-alanine
• NULL
• N-Fmoc-3-(2-furyl)-D-alanine
• Fmoc-β-(2-furyl)-D-Ala-OH
• Fmoc-beta-(2-furyl)-D-Ala-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(furan-2-yl)propanoic acid
• OR14653
• AK114794
• AX8
• AC-9914
• Fmoc- beta -(2-furyl)-D-Ala-OH
• PS-12152
• SCHEMBL799729
• MFCD01311774
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(furan-2-yl)propanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoicacid
• AKOS016843720
• J-014448
• EN300-322421
• PD196648
• HY-W009038
• 220497-85-8
• F0934
• Fmoc-beta-(2-furyl)-D-Ala-OH, >=98.0% (HPLC)
• A50236
• CS-W009754
• A-(2-furyl)-D-Ala-OH
• DA-73443
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(furan-2-yl)propanoic acid
• Fmoc-

• MDL： MFCD01311774
• Inchi： 1S/C22H19NO5/c24-21(25)20(12-14-6-5-11-27-14)23-22(26)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19-20H,12-13H2,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： AJXDCHXGNUFBRC-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1=CC=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.12600
• Monoisotopic Mass: 377.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.4
• Topological Polar Surface Area: 88.8

Experimental Properties

• Color/Form: powder
• Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 505.72°C (rough estimate)
• Flash Point: 318.6°C
• Refractive Index: 1.5614 (estimate)
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• PSA: 88.77000
• LogP: 4.20490
• Solubility: Not available

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid

Introduction to (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic Acid (CAS No 220497-85-8)

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid, identified by its CAS number 220497-85-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, characterized by its chiral center and the presence of multiple functional groups, contributes to its unique chemical and pharmacological properties.

The (R)-configuration of the molecule is particularly noteworthy, as it influences the stereochemical interactions of the compound with biological targets. In pharmaceutical chemistry, the stereochemistry of a molecule can significantly impact its efficacy, selectivity, and metabolic stability. The (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid configuration suggests that this compound may interact with biological receptors in a specific manner, which could be crucial for its biological activity.

The 9H-Fluoren-9-yl moiety in the molecular structure is a key feature that contributes to the compound's overall properties. Fluorene derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of complex molecules. The methoxy carbonyl group further enhances the reactivity of the molecule, allowing for further functionalization and modification. These features make (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid a versatile building block in medicinal chemistry.

The furan ring present in the molecule is another significant structural element. Furan derivatives have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan ring into this compound suggests potential therapeutic applications in these areas. Additionally, the amino group and its protection by an acetyl or carbamate moiety contribute to the compound's solubility and stability, which are critical factors in drug development.

Recent research has highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, which are essential for producing enantiomerically pure compounds like (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid. Advances in catalytic methods have enabled more efficient and scalable synthesis of chiral molecules, reducing costs and improving yields. These developments have opened new avenues for exploring the pharmacological potential of complex stereoisomers.

In terms of biological activity, preliminary studies on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid have shown promising results in various cellular assays. The compound has demonstrated interactions with specific enzymes and receptors that are implicated in inflammatory pathways. These findings suggest that this molecule could be a lead candidate for developing novel therapeutic agents targeting inflammatory diseases. Further investigation into its mechanism of action and pharmacokinetic properties is warranted to fully understand its potential.

The synthesis of (R)-2-((((9H-Fluoreninmethyl)methoxy]carbonyl]amino]-3-(furaninmethyl]propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve reaction efficiency and scalability. These methods not only enhance productivity but also minimize waste generation, aligning with green chemistry principles.

Computational modeling has also played a crucial role in understanding the structural and electronic properties of (R)-2-a(((((n-H-fluorenylmethyl)methoxy]carbonyl]amino]-3-(furannmethyl]propanoic acid). Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound interacts with biological targets at an atomic level. This information is invaluable for designing modified analogs with enhanced binding affinity and reduced side effects.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the process of identifying potential drug candidates. Machine learning algorithms can analyze vast datasets to predict the biological activity of compounds like (R)-a[[((n-H-fluorenylmethyl)methoxy]carbonyl]amino]-3-(furannmethyl]propanoic acid based on their structural features. This approach has accelerated the identification of promising leads for further development.

In conclusion,(R)-2-a[[((n-H-fluorenylmethyl)methoxy]carbonyl]amino]-3-(furannmethyl]propanoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, characterized by stereochemical precision and diverse functional groups, positions it as a valuable candidate for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological mechanisms and optimize its synthetic routes for practical application in drug development.